Cas no 1496511-53-5 (1-propyl-1H-1,2,3-Triazole-5-sulfonyl chloride)

• Product Name: 1-propyl-1H-1,2,3-Triazole-5-sulfonyl chloride
• CAS No: 1496511-53-5
• MF: C₅H₈ClN₃O₂S
• MW: 209.653918266296
• CID: 2133635
• Update Time: 2023-11-19

1-propyl-1H-1,2,3-Triazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-propyl-1H-1,2,3-Triazole-5-sulfonyl chloride
• CID 89955279
• 1H-1,2,3-Triazole-5-sulfonyl chloride, 1-propyl-

• Inchi： 1S/C5H8ClN3O2S/c1-2-3-9-5(4-7-8-9)12(6,10)11/h4H,2-3H2,1H3
• InChI Key： BEHKSSLCOLXJRI-UHFFFAOYSA-N
• SMILES： ClS(C1=CN=NN1CCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 238
• Topological Polar Surface Area: 73.2

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 338.4±34.0 °C(Predicted)
• pka: -4.06±0.10(Predicted)